Cas no 34009-61-5 (Diethyl Methylphenylmalonate)

Diethyl Methylphenylmalonate structure
Diethyl Methylphenylmalonate structure
Product Name:Diethyl Methylphenylmalonate
CAS No:34009-61-5
MF:C14H18O4
MW:250.290324687958
CID:322804
PubChem ID:98549
Update Time:2025-04-19

Diethyl Methylphenylmalonate Chemical and Physical Properties

Names and Identifiers

    • Propanedioicacid, 2-methyl-2-phenyl-, 1,3-diethyl ester
    • diethyl 2-methyl-2-phenylpropanedioate
    • 2-methyl-2-phenylmalonic acid diethyl ester
    • diethyl 2-methyl-2-phenylmalonate
    • diethyl 2-phenyl-2-methylmalonate
    • DIETHYL METHYLPHENYLMALONATE
    • EINECS 251-789-5
    • methyl-phenyl-malonic acid diethyl ester
    • Methyl-phenyl-malonsaeure-diaethylester
    • FT-0738401
    • SCHEMBL2910521
    • Diethyl methyl(phenyl)malonate
    • Propanedioic acid, 2-methyl-2-phenyl-, 1,3-diethyl ester
    • UU4Q9WA4YZ
    • DTXSID20187620
    • F78806
    • Propanedioic acid, methylphenyl-, diethyl ester
    • NSC147481
    • Malonic acid, methylphenyl-, diethyl ester
    • NSC 147481
    • 34009-61-5
    • phenyl methyl diethyl malonate
    • NS00029593
    • NSC-147481
    • 1,3-DIETHYL 2-METHYL-2-PHENYLPROPANEDIOATE
    • KGUIOHXCGVQYEG-UHFFFAOYSA-N
    • DB-360245
    • Diethyl Methylphenylmalonate
    • Inchi: 1S/C14H18O4/c1-4-17-12(15)14(3,13(16)18-5-2)11-9-7-6-8-10-11/h6-10H,4-5H2,1-3H3
    • InChI Key: KGUIOHXCGVQYEG-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 250.12100
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.07050

Diethyl Methylphenylmalonate Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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